3-methyl-6-[4-({4-[6-(4-methyl-1-piperidinyl)-3-pyridazinyl]-1-piperazinyl}carbonyl)phenoxy]pyridazine

• IUPAC Name: [4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]-[4-(6-methylpyridazin-3-yl)oxyphenyl]methanone
• InChI: InChI=1S/C26H31N7O2/c1-19-11-13-31(14-12-19)23-8-9-24(29-28-23)32-15-17-33(18-16-32)26(34)21-4-6-22(7-5-21)35-25-10-3-20(2)27-30-25/h3-10,19H,11-18H2,1-2H3
• InChI Key: JXQYXJSSFRVTAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC5=NN=C(C=C5)C
• Molecular Formula: C26H31N7O2
• Molecular Weight: 473.6 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions. For instance, 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine was synthesized by treating specific acids with hydrazinylpyridazine in dichloromethane, followed by a series of reactions involving lutidine and tetrafluoroborate in cold conditions, and then heating with chloroamine T in ethanol (Sallam et al., 2021).

Molecular Structure Analysis

The molecular structure of these compounds is often elucidated using various spectroscopic techniques like IR, NMR, LC-MS, and confirmed through X-ray diffraction (XRD) techniques. Density Functional Theory (DFT) calculations are also performed to ensure the harmony between theoretical and experimental values (Sallam et al., 2021).

Chemical Reactions and Properties

Specific interactions such as C-H...N intermolecular hydrogen bond and C-Cl...cg interactions are observed in these compounds. Hirshfeld surface analysis and energy frameworks are constructed to understand the molecular packing and the different intermolecular interaction energies (Sallam et al., 2021).

Physical Properties Analysis

The physical properties, such as crystallization patterns and space groups, are crucial for understanding these compounds. For example, the mentioned compound by Sallam et al. (2021) crystallizes in the monoclinic crystal system with space group P21/c.

Chemical Properties Analysis

The chemical properties, including the HOMO-LUMO energy gap and global reactivity descriptor values, are significant in determining the stability and reactivity of the compound. These properties are often determined through DFT calculations (Sallam et al., 2021).

Scientific Research Applications

Synthesis and Structural Analysis

A study highlighted the synthesis and structure analysis of pyridazine analogs, including detailed spectral and XRD techniques to elucidate their structures. These compounds show significant pharmaceutical importance due to their diverse biological activities (Sallam et al., 2021).

Pharmacological Activities

Research on the synthesis of eosinophil infiltration inhibitors with antihistaminic activity evaluated a series of triazolo and imidazo pyridazines. These compounds exhibited both antihistaminic activity and an inhibitory effect on eosinophil chemotaxis, indicating potential applications in treating atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Anti-inflammatory and Analgesic Activities

Another study synthesized novel benzothienotriazolopyridazine derivatives, which were then evaluated for their anti-inflammatory activity. Some of these compounds significantly reduced edema, showing promising anti-inflammatory properties (Zaher et al., 2012).

Antidiabetic Potential

Triazolo-pyridazine-6-yl-substituted piperazines were synthesized and evaluated for their dipeptidyl peptidase-4 (DPP-4) inhibition potential as a mechanism for antidiabetic drug development. These compounds showed strong inhibition potential and antioxidant activity, highlighting their potential as anti-diabetic medications (Bindu et al., 2019).

Herbicidal Activities

A study on the synthesis and herbicidal activities of novel pyridazine derivatives found that some compounds exhibited excellent herbicidal activities. This research opens the door for developing new agricultural chemicals (Xu et al., 2012).

Mechanism of Action

If this compound is a drug or a biologically active molecule, its mechanism of action would depend on its structure and the target it interacts with. This could be determined through biological assays and computational modeling.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. This information is typically obtained through toxicity studies.

Future Directions

Future research on this compound could involve optimizing its synthesis, studying its reactivity, investigating its biological activity, or developing applications for it in fields such as medicine or materials science.